N-(3-fluoro-4-methylphenyl)-2-((6-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-2-[[6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H18FN5OS/c1-13-3-6-15(7-4-13)18-9-10-19-24-25-21(27(19)26-18)29-12-20(28)23-16-8-5-14(2)17(22)11-16/h3-11H,12H2,1-2H3,(H,23,28)
• InChI Key: QOTKUMJPOQTSTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN3C(=NN=C3SCC(=O)NC4=CC(=C(C=C4)C)F)C=C2
• Molecular Formula: C21H18FN5OS
• Molecular Weight: 407.5 g/mol

Description

N-(3-fluoro-4-methylphenyl)-2-((6-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H18FN5OS and its molecular weight is 407.47. The purity is usually 95%.
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Scientific Research Applications

Antioxidant and Anticancer Activity

The compound's structural analogs have been explored for their potent antioxidant and anticancer activities. For instance, derivatives like 6-(3-(4-fluorophenyl)-1H-pyrazol-4-yl)-3-((2-naphthyloxy)methyl)(1,2,4)triazolo(3,4-b)(1,3,4)-thiadiazole have demonstrated significant in vitro antioxidant properties through spectrophotometric DPPH and ABTS radical scavenging methods, as well as lipid peroxide assay. These compounds exhibit a dose-dependent cytotoxic effect on the hepatocellular carcinoma cell line, HepG2, indicating their potential as anticancer agents (D. Sunil et al., 2010).

Modification for Anticancer Activity

Modifications of similar structures by replacing the acetamide group with alkylurea have led to derivatives with remarkable anticancer effects, low toxicity, and enhanced inhibitory activity against PI3Ks and mTOR. These findings suggest that such modifications can serve as potent PI3K inhibitors and effective anticancer agents (Xiao-meng Wang et al., 2015).

Antimicrobial Activity

Further research into related structures has revealed significant antimicrobial activity. For example, compounds synthesized from 2-(p-tolylthio) acetohydrazide exhibited notable antibacterial and antifungal effects, highlighting their potential as antimicrobial agents (M. S. Abbady, 2014).

Insecticidal Activity

Investigations into the insecticidal properties of related compounds, such as new heterocycles incorporating a thiadiazole moiety, have shown effectiveness against the cotton leafworm, Spodoptera littoralis. This suggests their potential use in agricultural pest control (A. Fadda et al., 2017).